Cas no 63898-00-0 (Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate)

• Product Name: Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate
• CAS No: 63898-00-0
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 1668841
• PubChem ID: 45073766
• Update Time: 2025-04-21

Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate
• Benzoic a<wbr>
• LogP
• 2-HYDROXY-6-[2-(4-HYDROXY-PHENYL)-ETHYL]-BENZOIC ACID METHYL ESTERLUNULARIC ACID METHYL ESTER
• Benzoic acid, 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]-, methyl ester
• 2-Hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoic acid Methyl ester
• Lunularic Acid Methyl Ester
• MFCD10574841
• 63898-00-0
• AKOS017343569

• Inchi： 1S/C16H16O4/c1-20-16(19)15-12(3-2-4-14(15)18)8-5-11-6-9-13(17)10-7-11/h2-4,6-7,9-10,17-18H,5,8H2,1H3
• InChI Key： JBLUWOHBXBPOKU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1C(=O)OC)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.251
• Boiling Point: 429.393°C at 760 mmHg
• Flash Point: 157.966°C
• Refractive Index: 1.613
• PSA: 66.76